Cas no 61684-03-5 (1,3-Dioxane, 4,4,6-trimethyl-2-(4-nitrophenyl)-)

• Product Name: 1,3-Dioxane, 4,4,6-trimethyl-2-(4-nitrophenyl)-
• CAS No: 61684-03-5
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 470152
• PubChem ID: 71393428
• Update Time: 2025-04-19

1,3-Dioxane, 4,4,6-trimethyl-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 4,4,6-trimethyl-2-(4-nitrophenyl)-
• 4,4,6-trimethyl-2-(4-nitrophenyl)-1,3-dioxane
• 61684-03-5
• DTXSID20815193

• Inchi： 1S/C13H17NO4/c1-9-8-13(2,3)18-12(17-9)10-4-6-11(7-5-10)14(15)16/h4-7,9,12H,8H2,1-3H3
• InChI Key： NUBCIRTVFMCZRQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)[N+](=O)[O-])OC(C)CC1(C)C

Computed Properties

• Exact Mass: 251.11581
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6